Cas no 100130-61-8 (N-(5-cyano-2-pyridinyl)-Acetamide)

• Product Name: N-(5-cyano-2-pyridinyl)-Acetamide
• CAS No: 100130-61-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1095807
• PubChem ID: 60757991
• Update Time: 2025-04-20

N-(5-cyano-2-pyridinyl)-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyano-2-pyridinyl)-Acetamide
• ACETAMIDE,N-(5-CYANO-2-PYRIDINYL)-
• N-(5-cyanopyridin-2-yl)acetamide
• 6-Acetamino-3-cyan-pyridin
• 6-acetylamino-nicotinonitrile
• ACMC-20m37t
• CTK0G9046
• N-(5-Cyano-pyridin-2-yl)-acetamide
• SureCN1430551
• SCHEMBL1430551
• 100130-61-8
• DTXSID10734001
• Acetamide, N-(5-cyano-2-pyridinyl)-
• SCYWJYZSYTVDIX-UHFFFAOYSA-N
• 6-Acetamino-pyridin-3-nitril

• MDL： MFCD11976448
• Inchi： 1S/C8H7N3O/c1-6(12)11-8-3-2-7(4-9)5-10-8/h2-3,5H,1H3,(H,10,11,12)
• InChI Key： SCYWJYZSYTVDIX-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.78
• LogP: 1.56118